Cas no 113725-62-5 ((2R,3R,4S)-form-3,4,4',7-Tetrahydroxyflavan)

• Product Name: (2R,3R,4S)-form-3,4,4',7-Tetrahydroxyflavan
• CAS No: 113725-62-5
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 2016589
• PubChem ID: 13886897
• Update Time: 2025-04-21

(2R,3R,4S)-form-3,4,4',7-Tetrahydroxyflavan Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S)-form-3,4,4',7-Tetrahydroxyflavan
• 38412-82-7
• 3,4,4',7-Tetrahydroxyflavan
• Q27149539
• (2R,3S,4S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7-triol
• 113725-62-5
• 5-Deoxyleucopelargonidin
• CHEBI:80488
• DTXSID701344151

• Inchi： 1S/C15H14O5/c16-9-3-1-8(2-4-9)15-14(19)13(18)11-6-5-10(17)7-12(11)20-15/h1-7,13-19H/t13-,14-,15+/m0/s1
• InChI Key： NTLUSUFJOUMRLA-SOUVJXGZSA-N
• SMILES： O1C2C=C(C=CC=2[C@@H]([C@@H]([C@H]1C1C=CC(=CC=1)O)O)O)O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins